Cas no 25070-76-2 (Phenylmethyl N,N-di-2-propen-1-ylcarbamate)

Phenylmethyl N,N-di-2-propen-1-ylcarbamate structure
25070-76-2 structure
Product Name:Phenylmethyl N,N-di-2-propen-1-ylcarbamate
CAS No:25070-76-2
MF:C14H17NO2
MW:231.290283918381
CID:2932626
PubChem ID:11470283
Update Time:2025-04-21

Phenylmethyl N,N-di-2-propen-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 25070-76-2
    • benzyl N,N-bis(prop-2-en-1-yl)carbamate
    • EN300-7036037
    • N-benzyloxycarbonyl diallylamine
    • Benzyl diallylcarbamate
    • SUXWDNPUFNAZOD-UHFFFAOYSA-N
    • DTXSID901267628
    • SCHEMBL541750
    • Phenylmethyl N,N-di-2-propen-1-ylcarbamate
    • Inchi: 1S/C14H17NO2/c1-3-10-15(11-4-2)14(16)17-12-13-8-6-5-7-9-13/h3-9H,1-2,10-12H2
    • InChI Key: SUXWDNPUFNAZOD-UHFFFAOYSA-N
    • SMILES: O(C(N(CC=C)CC=C)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 231.125928785Da
  • Monoisotopic Mass: 231.125928785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.5Ų

Phenylmethyl N,N-di-2-propen-1-ylcarbamate Pricemore >>

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